Cas no 40137-22-2 (3-Methylamino-1,2-propanediol)

• Product Name: 3-Methylamino-1,2-propanediol
• CAS No: 40137-22-2
• MF: C₄H₁₁NO₂
• MW: 105.135641336441
• MDL: MFCD00082732
• CID: 55164
• PubChem ID: 2734122
• Update Time: 2025-06-08

3-Methylamino-1,2-propanediol Chemical and Physical Properties

Names and Identifiers

• 3-(Methylamino)propane-1,2-diol
• 2,3-Dihydroxy-N-methylpropylamine
• 3-Methylamino-1,2-Propandiol
• 3-Methylamino-1,2-propanediol
• (2,3-Dihydroxypropyl)methylamine
• 1-(Methylamino)-2,3-propanediol
• 1-(N-Methylamino)propane-2,3-diol
• 3-(Methylamino)-1,2-propanediol
• Methyl(2,3-dihydroxypropyl)amine
• N-Methyl-2,3-dihydroxy-1-propanamine
• N-Methyl-2,3-dihydroxypropylamine
• N-Methyl-N-(2,3-dihydroxypropyl)amine
• N-Methyl-b,g-dihydroxypropylamine
• N-Methylglycerylamine
• 1,2-Propanediol, 3-(methylamino)-
• KSC495I3P
• N-methylamino-2,3-propanediol
• 3-methylaminopropane-1,2-diol
• 3-methylamino-propan-1,2-diol
• WOMTYMDHLQTCHY-UHFFFAOYSA-
• 3-Methylamino-propane-1,2-diol
• 2,3-dihydroxy-propyl-methylamine
• WOMTYMDHLQTCHY-UHFFFAOYSA-N
• 2,3-dihydroxy-n-methy
• NS00100321
• AKOS005206747
• BDBM50470790
• SCHEMBL337338
• N-methyl-2,3-dihydroxypropanamine
• CL4501
• AS-17515
• SB67361
• DTXSID20903807
• SY294795
• CS-0151017
• EC 254-809-0
• W-106388
• AC-23234
• EN300-203696
• CHEMBL286961
• (2RS)-3-(methylamino)propane-1,2-diol
• EINECS 254-809-0
• (R)-3-(methylamino)propane-1,2-diol
• SB47168
• 40137-22-2
• (S)-3-(methylamino)propane-1,2-diol
• M1243
• CHEBI:140437
• 3-methylamino-1,2-dihydroxypropane
• A6707
• FT-0616119
• MFCD19220501
• InChI=1/C4H11NO2/c1-5-2-4(7)3-6/h4-7H,2-3H2,1H3
• 3-Methylamino-1,2-propanediol, >=98.0% (GC)
• MFCD00082732
• BBL028168
• STK801455
• DB-049536

• MDL： MFCD00082732
• Inchi： 1S/C4H11NO2/c1-5-2-4(7)3-6/h4-7H,2-3H2,1H3
• InChI Key： WOMTYMDHLQTCHY-UHFFFAOYSA-N
• SMILES： OC(CO)CNC
• BRN： 1733341

Computed Properties

• Exact Mass: 105.07900
• Monoisotopic Mass: 105.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 40.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.5
• Topological Polar Surface Area: 52.5

Experimental Properties

• Color/Form: liquid
• Density: 1.095
• Melting Point: 69°C (estimate)
• Boiling Point: 102°C/4mmHg(lit.)
• Flash Point: 152 ºC
• Refractive Index: 1.474-1.478
• PH: 11.5 (100g/l, H2O, 20℃)
• Water Partition Coefficient: miscible
• PSA: 52.49000
• LogP: -1.05010
• Solubility: Soluble

3-Methylamino-1,2-propanediol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：2735
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：3-10-34
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：Store at room temperature
• Safety Term：8
• Packing Group：II
• Risk Phrases：R36/37/38
• Packing Group：II
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3-Methylamino-1,2-propanediol

Comprehensive Overview of 3-Methylamino-1,2-propanediol (CAS No. 40137-22-2): Properties, Applications, and Industry Insights

3-Methylamino-1,2-propanediol (CAS No. 40137-22-2) is a versatile organic compound with a molecular formula of C₄H₁₁NO₂. This amino alcohol derivative is characterized by its hydroxyl and methylamino functional groups, making it valuable in pharmaceutical, cosmetic, and chemical synthesis applications. Its unique structure contributes to its solubility in water and polar solvents, a feature highly sought after in formulation chemistry.

In recent years, the demand for specialty chemicals like 3-Methylamino-1,2-propanediol has surged due to advancements in green chemistry and sustainable manufacturing. Researchers and industry professionals frequently search for "biodegradable amino alcohols" or "eco-friendly solvent alternatives," aligning with global trends toward reducing environmental impact. This compound’s potential as a building block for biodegradable polymers has also garnered attention in circular economy discussions.

The pharmaceutical industry utilizes 3-Methylamino-1,2-propanediol as an intermediate in synthesizing active pharmaceutical ingredients (APIs). Its role in creating chiral compounds is particularly notable, addressing the growing need for enantioselective drugs. Searches for "chiral synthesis intermediates" or "pharmaceutical grade amino alcohols" often lead to this compound, reflecting its niche significance.

Cosmetic formulators value 3-Methylamino-1,2-propanediol for its humectant properties and mild pH-adjusting capabilities. With rising consumer interest in "clean beauty ingredients" and "multifunctional skincare additives," this compound fits well into formulations requiring moisture retention and enhanced stability. Its low irritation profile makes it suitable for sensitive skin applications.

From a technical perspective, 40137-22-2 exhibits a melting point range of 80–85°C and a boiling point of approximately 250°C, with stability under standard storage conditions. Analytical techniques like HPLC and GC-MS are commonly employed for purity verification, a topic frequently queried in "analytical methods for amino alcohols" searches. Proper handling includes storage in airtight containers away from strong oxidizers.

Innovation in catalysis has further expanded the utility of 3-Methylamino-1,2-propanediol, particularly in asymmetric hydrogenation reactions. Patent databases reveal its use in ligand design for transition metal catalysts, answering queries about "nitrogen-containing catalyst ligands." This aligns with industrial efforts to optimize atom-efficient synthesis routes.

Regulatory compliance is another critical aspect. While 3-Methylamino-1,2-propanediol is not classified as hazardous under major chemical inventories, suppliers must provide REACH-compliant documentation and SDS to meet global trade standards. Searches for "regulatory status of CAS 40137-22-2" highlight the importance of transparency in chemical sourcing.

Future research directions may explore its derivatization potential for ionic liquids or bio-based surfactants, addressing trending topics like "renewable chemical platforms." Collaborations between academia and industry continue to uncover novel applications, ensuring this compound remains relevant in evolving markets.